Cas no 1183308-33-9 (2-fluoro-5-(1H-pyrrol-1-yl)aniline)

• Product Name: 2-fluoro-5-(1H-pyrrol-1-yl)aniline
• CAS No: 1183308-33-9
• MF: C₁₀H₉FN₂
• MW: 176.190265417099
• CID: 4575800
• Update Time: 2025-10-13

2-fluoro-5-(1H-pyrrol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(1H-pyrrol-1-yl)aniline

• Inchi： 1S/C10H9FN2/c11-9-4-3-8(7-10(9)12)13-5-1-2-6-13/h1-7H,12H2
• InChI Key： SIPWVEMZXMMIHP-UHFFFAOYSA-N
• SMILES： C1(N)=CC(N2C=CC=C2)=CC=C1F

Additional information on 2-fluoro-5-(1H-pyrrol-1-yl)aniline

Recent Advances in the Study of 2-fluoro-5-(1H-pyrrol-1-yl)aniline (CAS: 1183308-33-9) in Chemical Biology and Pharmaceutical Research

The compound 2-fluoro-5-(1H-pyrrol-1-yl)aniline (CAS: 1183308-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The findings discussed herein are derived from peer-reviewed journals, patent filings, and industry reports published within the last two years.

Recent studies have highlighted the role of 2-fluoro-5-(1H-pyrrol-1-yl)aniline as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors targeting cancer-related pathways. The fluorine atom at the 2-position and the pyrrole moiety at the 5-position contribute to enhanced binding affinity and selectivity, making it a promising scaffold for drug discovery.

In addition to its role in kinase inhibition, 2-fluoro-5-(1H-pyrrol-1-yl)aniline has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its efficacy against multidrug-resistant bacterial strains, particularly when incorporated into larger molecular frameworks. The study utilized molecular docking simulations and in vitro assays to elucidate the mechanism of action, suggesting that the compound disrupts bacterial cell wall synthesis by targeting specific enzymes.

Another area of active research involves the use of 2-fluoro-5-(1H-pyrrol-1-yl)aniline in the development of fluorescent probes for bioimaging. A 2024 publication in Analytical Chemistry detailed the synthesis of a derivative that exhibits strong fluorescence in the near-infrared region, enabling deep-tissue imaging with minimal background interference. This application is particularly relevant for real-time monitoring of drug delivery and disease progression in preclinical models.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-fluoro-5-(1H-pyrrol-1-yl)aniline-based compounds. A recent review in Drug Discovery Today emphasized the need for further studies to address issues such as metabolic stability and oral bioavailability. Nevertheless, the compound's versatility and demonstrated biological activities position it as a valuable tool for both academic and industrial research in the chemical biology and pharmaceutical sectors.

In conclusion, the latest research on 2-fluoro-5-(1H-pyrrol-1-yl)aniline (CAS: 1183308-33-9) underscores its potential as a multifunctional building block in drug discovery and bioimaging. Future studies are expected to explore its applications in additional therapeutic areas, such as neurodegenerative diseases and autoimmune disorders, further expanding its impact on the field.